ethyl N-[2-(3-oxo-3,4-dihydro-2-quinoxalinyl)phenyl]glycinate

• IUPAC Name: ethyl 2-[2-(3-oxo-4H-quinoxalin-2-yl)anilino]acetate
• InChI: InChI=1S/C18H17N3O3/c1-2-24-16(22)11-19-13-8-4-3-7-12(13)17-18(23)21-15-10-6-5-9-14(15)20-17/h3-10,19H,2,11H2,1H3,(H,21,23)
• InChI Key: OMLCFLFIALEGPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=CC=CC=C1C2=NC3=CC=CC=C3NC2=O
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

Ethyl N-[2-(3-oxo-3,4-dihydro-2-quinoxalinyl)phenyl]glycinate is a compound likely of interest due to its structural resemblance to quinoxaline derivatives, which are known for their diverse pharmacological activities and chemical properties. The compound's relevance spans from synthetic organic chemistry to materials science due to its potential utility in various applications.

Synthesis Analysis

Synthesis of related quinoxaline derivatives often involves condensation reactions, phase-transfer catalysis, or reductive alkylation techniques. For instance, ethyl N-(diphenylmethylene)glycinate undergoes monoalkylations, dialkylations, and Michael additions under solid-liquid phase-transfer catalysis conditions, leading to various quinoxaline derivatives (López et al., 1996). Such methodologies may be applicable in synthesizing the target compound by adjusting the starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of quinoxaline derivatives is often characterized using X-ray crystallography, revealing significant details about their conformation and electronic distribution. For example, the crystal structure analysis of ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2-h]quinolin-3-)carboxylate provides insights into the bond lengths and ring conformations typical for this class of compounds, which could be extrapolated to understand the structure of ethyl N-[2-(3-oxo-3,4-dihydro-2-quinoxalinyl)phenyl]glycinate (Xiang, 2004).